1-Methyl-3-octadecylimidazolium bis(trifluoromethylsulfonyl)imide
Overview
Description
1-Methyl-3-octadecylimidazolium bis(trifluoromethylsulfonyl)imide is an aromatic, weakly-coordination anion, and hydrophobic . It is a type of imidazolium-based ionic liquid . These ionic liquids are known for their low viscosity and high electrical conductivity, making them widely applicable .
Synthesis Analysis
A series of long-chain alkyl mono- and bi-cationic imidazolium-based salts with bis(trifluoromethylsulfonyl)imide (NTf2−) as the anion were synthesized and characterized . The single crystal structure of 1-methyl-3-octadecylimidazolium bis(trifluoromethylsulfonyl)imide could be obtained by X-ray analysis .Molecular Structure Analysis
The single crystal structure of 1-methyl-3-octadecylimidazolium bis(trifluoromethylsulfonyl)imide was obtained by X-ray analysis . A detailed analysis of molecular interactions and conformational states of this compound was presented via ab initio methods at the density functional theory (DFT) .Chemical Reactions Analysis
These long-chain alkyl imidazolium-based ionic liquids were applied in the synthesis of nickel nanoparticles via chemical decomposition of an organometallic precursor of nickel .Physical And Chemical Properties Analysis
This compound is aromatic, weakly-coordination anion, and hydrophobic . It is insoluble in water .Scientific Research Applications
Synthesis
“1-Methyl-3-octadecylimidazolium bis(trifluoromethylsulfonyl)imide” has been used in various synthesis applications . The compound’s unique properties make it a valuable component in the creation of other chemical compounds .
Nanoparticle Synthesis
This compound has been used in the synthesis of nanoparticles . Specifically, it has been applied in the synthesis of nickel nanoparticles via the chemical decomposition of an organometallic precursor of nickel .
Electrolytes in Lithium/Sodium Ion Batteries
Ionic liquids, such as “1-Methyl-3-octadecylimidazolium bis(trifluoromethylsulfonyl)imide”, exhibit unique properties such as non-volatility, high thermal stability, and high ionic conductivity. These properties make them suitable for use as electrolytes in lithium/sodium ion batteries .
Dye-Sensitized Solar Cells
The high ionic conductivity of ionic liquids also makes them useful in dye-sensitized solar cells . They can help to increase the efficiency of these solar cells .
Hydrophobic Applications
The compound is aromatic and hydrophobic . This makes it suitable for use in applications that require these properties .
Weakly-Coordination Anion Applications
“1-Methyl-3-octadecylimidazolium bis(trifluoromethylsulfonyl)imide” is a weakly-coordination anion . This property can be useful in various chemical reactions and processes .
Mechanism of Action
Target of Action
1-Methyl-3-octadecylimidazolium bis(trifluoromethylsulfonyl)imide is a type of ionic liquid . Ionic liquids are salts in which the ions are poorly coordinated, which results in these solvents being liquid below 100°C, or even at room temperature
Biochemical Pathways
It is known that ionic liquids can interact with many biochemical pathways due to their ability to dissolve a wide variety of substances .
Pharmacokinetics
It is known that ionic liquids, such as this compound, have unique properties that could potentially influence their pharmacokinetics .
Result of Action
It is known that ionic liquids can have a wide range of effects due to their ability to dissolve a wide variety of substances .
Safety and Hazards
Future Directions
properties
IUPAC Name |
bis(trifluoromethylsulfonyl)azanide;1-methyl-3-octadecylimidazol-1-ium |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H43N2.C2F6NO4S2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-21-20-23(2)22-24;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h20-22H,3-19H2,1-2H3;/q+1;-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMEDSJKEUMLSKF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCN1C=C[N+](=C1)C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H43F6N3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
615.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-3-octadecylimidazolium bis(trifluoromethylsulfonyl)imide | |
CAS RN |
404001-51-0 |
Source
|
| Record name | 1H-Imidazolium, 1-methyl-3-octadecyl-, 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=404001-51-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3S,3aS,6aR)-2-[(2S)-2-[[(2S)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethylbutanoyl]-N-[(3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-yl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxamide](/img/structure/B3265244.png)
